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Compound of Interest

2-Bromo-2-methylpropan-1-amine
hbr

Cat. No.: B2643529

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and analytical methodologies related to 2-Bromo-2-methylpropan-1-amine hydrobromide.
Given the limited availability of specific experimental data in publicly accessible literature, this
guide combines known information with established principles of organic chemistry and
analytical science to serve as a valuable resource for professionals in research and
development.

Molecular Structure and Properties

2-Bromo-2-methylpropan-1-amine hydrobromide is the hydrobromide salt of a primary amine.
The structure features a quaternary carbon atom bonded to a bromine atom, two methyl
groups, and a methylene group attached to the primary amine. The amine group is protonated
by hydrobromic acid to form the ammonium salt.

Chemical Structure:
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Bromo-2-
methylpropan-1-amine Hydrobromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2643529#2-bromo-2-methylpropan-1-amine-hbr-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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